1,5-Dimethyl-1H-pyrazole-3-carbonitrile

• IUPAC Name: 1,5-dimethylpyrazole-3-carbonitrile
• InChI: InChI=1S/C6H7N3/c1-5-3-6(4-7)8-9(5)2/h3H,1-2H3
• InChI Key: QJTFMFKUXJQSAO-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C)C#N
• Molecular Formula: C6H7N3
• Molecular Weight: 121.14 g/mol
• CAS RN: 54384-71-3

Description

1,5-Dimethyl-1H-pyrazole-3-carbonitrile is a chemical compound used for pharmaceutical testing.

Synthesis Analysis

The synthesis of pyrazole compounds, such as 1,5-Dimethyl-1H-pyrazole-3-carbonitrile, often involves the cycloaddition of diazo compounds and alkynyl bromides. This process results in the formation of 3,5-diaryl-4-bromo-3H-pyrazoles or their isomerization products.

Molecular Structure Analysis

The molecular structure of 1,5-Dimethyl-1H-pyrazole-3-carbonitrile consists of a pyrazole ring, which is a five-membered aromatic ring with two nitrogen atoms. The compound has a molecular weight of 121.14.

Chemical Reactions Analysis

Pyrazole compounds, including 1,5-Dimethyl-1H-pyrazole-3-carbonitrile, undergo various chemical reactions. For instance, they can participate in 1,3-dipolar cycloaddition reactions with diazo compounds and alkynyl bromides.

Physical And Chemical Properties Analysis

1,5-Dimethyl-1H-pyrazole-3-carbonitrile is a solid substance that should be stored in a dry place at room temperature. It has a molecular weight of 121.14.

Scientific Research Applications

Medicinal Chemistry and Drug Development

• . For instance, some derivatives have shown promising antimicrobial activity against various pathogens.
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Safety and Hazards

The compound is classified under the GHS07 category, indicating that it may cause harm if swallowed, inhaled, or comes into contact with skin. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves or clothing.

Mechanism of Action

Target of Action

The primary targets of 1,5-Dimethyl-1H-pyrazole-3-carbonitrile are currently unknown . This compound belongs to the class of organic compounds known as phenylpyrazoles , which are compounds containing a phenylpyrazole skeleton, consisting of a pyrazole bound to a phenyl group .

Mode of Action

It is known that phenylpyrazoles can interact with various biological targets due to their aromatic nature .

Pharmacokinetics

It is known that this compound has a high gastrointestinal absorption and is bbb permeant . Its lipophilicity (Log Po/w) is 1.51 (iLOGP) and 0.69 (XLOGP3) .

Action Environment

Environmental factors can influence the action, efficacy, and stability of 1,5-Dimethyl-1H-pyrazole-3-carbonitrile . For instance, its storage temperature should be room temperature, and it should be sealed in dry conditions for optimal stability .

Synthesis routes and methods

Procedure details

The method described in Part E of Examples 1 through 4 was used to treat 1,5-dimethyl-1H-pyrazole-3-carboxamide (5.0 g, 36 mmol) with phosphorous oxychloride (20 mL) to afford 3.9 g of 1,5-dimethyl-1H-pyrazole-3-carbonitrile. A small portion was recrystallized from hexane to provide the following data.